Cas no 1261976-09-3 (4-(3-T-Butylsulfamoylphenyl)phenol)

• Product Name: 4-(3-T-Butylsulfamoylphenyl)phenol
• CAS No: 1261976-09-3
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• MDL: MFCD18313060
• CID: 5178009
• Update Time: 2026-03-05

4-(3-T-Butylsulfamoylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-T-BUTYLSULFAMOYLPHENYL)PHENOL
• 4-(3-T-Butylsulfamoylphenyl)phenol

• MDL： MFCD18313060
• Inchi： 1S/C16H19NO3S/c1-16(2,3)17-21(19,20)15-6-4-5-13(11-15)12-7-9-14(18)10-8-12/h4-11,17-18H,1-3H3
• InChI Key： FMWZRZYWUWXNBG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(=CC=2)O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8

Additional information on 4-(3-T-Butylsulfamoylphenyl)phenol

4-(3-T-Butylsulfamoylphenyl)phenol: An Overview of a Promising Compound (CAS No. 1261976-09-3)

4-(3-T-Butylsulfamoylphenyl)phenol (CAS No. 1261976-09-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments.

The molecular structure of 4-(3-T-Butylsulfamoylphenyl)phenol consists of a phenolic moiety attached to a substituted phenyl ring, which is further functionalized with a tert-butylsulfamoyl group. This combination of functional groups imparts specific chemical and biological properties that make it an interesting candidate for drug development.

Recent studies have highlighted the anti-inflammatory properties of 4-(3-T-Butylsulfamoylphenyl)phenol. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 4-(3-T-Butylsulfamoylphenyl)phenol could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(3-T-Butylsulfamoylphenyl)phenol has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of 4-(3-T-Butylsulfamoylphenyl)phenol have been investigated to assess its suitability for clinical development. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics suggest that it could be administered orally, making it a convenient option for patient compliance.

Toxicity studies have also been conducted to evaluate the safety profile of 4-(3-T-Butylsulfamoylphenyl)phenol. Results from these studies indicate that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

The potential applications of 4-(3-T-Butylsulfamoylphenyl)phenol extend beyond its primary therapeutic uses. Researchers are exploring its utility as a tool compound in biochemical assays and as a lead molecule for the development of novel drugs. Its unique chemical structure provides a foundation for further modifications and optimizations to enhance its efficacy and selectivity.

In conclusion, 4-(3-T-Butylsulfamoylphenyl)phenol (CAS No. 1261976-09-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, compounds like 4-(3-T-Butylsulfamoylphenyl)phenol hold great promise for improving patient outcomes in various diseases.